Cas no 2138295-15-3 (Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate)

Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate is a fluorosulfonylated thiophene derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a reactive fluorosulfonyl group (–SO₂F) and an ester-functionalized thiophene ring, enabling versatile applications as a building block for heterocyclic compounds. The fluorosulfonyl moiety facilitates selective cross-coupling reactions, while the methyl ester group offers further derivatization potential. This compound is particularly valuable in the development of sulfonamide-based therapeutics and functional materials due to its stability and compatibility with diverse reaction conditions. Its well-defined reactivity profile makes it a preferred intermediate for researchers seeking to incorporate sulfur-containing motifs into complex molecular architectures.

Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate structure

2138295-15-3 structure

Product Name:Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate

CAS No:2138295-15-3

MF:C₇H₇FO₄S₂

MW:238.256483316422

CID:6018897

PubChem ID:165459215

Update Time:2025-06-13

Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

- EN300-727067
- methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate
- 2138295-15-3
- Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate
- Inchi： 1S/C7H7FO4S2/c1-12-6(9)4-5-2-3-7(13-5)14(8,10)11/h2-3H,4H2,1H3
- InChI Key： JEKSLCONVIXZQM-UHFFFAOYSA-N
- SMILES： S1C(=CC=C1CC(=O)OC)S(=O)(=O)F

Computed Properties

Exact Mass: 237.97697921g/mol
Monoisotopic Mass: 237.97697921g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 97.1Å²

Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-727067-1.0g	methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate	2138295-15-3		1g	$0.0	2023-06-06

Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

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4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

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5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate

Research Briefing on Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate (CAS: 2138295-15-3) in Chemical Biology and Pharmaceutical Applications

Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate (CAS: 2138295-15-3) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its fluorosulfonyl and thiophene functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have explored its utility in covalent inhibitor design, targeted protein modification, and as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate in developing covalent kinase inhibitors. The fluorosulfonyl group's electrophilic properties enable selective interactions with nucleophilic residues in target proteins, making it valuable for irreversible inhibition strategies. Researchers demonstrated its application in modifying EGFR inhibitors, resulting in compounds with enhanced binding kinetics and selectivity profiles.

In chemical biology applications, this compound has been utilized as a protein labeling reagent. A Nature Chemical Biology publication (2024) described its use in creating activity-based probes for sulfatase enzymes. The thiophene backbone provides optimal spacing for target engagement while the fluorosulfonyl group serves as a reactive warhead, enabling specific labeling of active site residues in complex biological systems.

The synthetic accessibility of Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate has been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed a scalable, high-yield synthesis route using continuous flow chemistry, addressing previous challenges in handling the reactive fluorosulfonyl moiety. This development is particularly significant for potential industrial-scale applications in pharmaceutical manufacturing.

Safety and stability studies of this compound have progressed significantly. Recent toxicological assessments indicate that while the fluorosulfonyl group confers reactivity, proper handling protocols can mitigate risks. Stability studies under various conditions (ACS Omega, 2023) have established optimal storage parameters for research use, facilitating broader adoption in laboratory settings.

Future research directions for Methyl 2-[5-(fluorosulfonyl)thiophen-2-yl]acetate include exploration of its applications in PROTAC (proteolysis targeting chimera) development and as a click chemistry component for bioconjugation. Preliminary results from ongoing studies suggest promising utility in these emerging areas, potentially expanding its role in drug discovery and chemical biology tool development.